Ethyl 2-ethyl-4,4,4-trifluoro-3-oxobutanoate
Overview
Description
Ethyl 2-ethyl-4,4,4-trifluoro-3-oxobutanoate is a chemical compound with the linear formula CF3COC(=CHOC2H5)CO2C2H5 . It is also known as Ethyl 2-(ethoxymethylene)-4,4,4-trifluoro-3-oxobutyrate .
Molecular Structure Analysis
The molecular structure of Ethyl 2-ethyl-4,4,4-trifluoro-3-oxobutanoate is represented by the SMILES string CCO\C=C(\C(=O)OCC)C(=O)C(F)(F)F . The InChI key for this compound is XNGGOXOLHQANRB-AATRIKPKSA-N .Physical And Chemical Properties Analysis
Ethyl 2-ethyl-4,4,4-trifluoro-3-oxobutanoate is a liquid at 20°C . It has a boiling point of 120°C/10 mmHg , a refractive index of 1.43 , and a density of 1.24 . The compound has a flash point of 104°C .Scientific Research Applications
-
Synthesis and Application of Trifluoromethylpyridines
- Scientific Field : Agrochemical and Pharmaceutical Industries .
- Summary of Application : Trifluoromethylpyridine (TFMP) derivatives, which can be synthesized using similar compounds, are used in the protection of crops from pests. More than 20 new TFMP-containing agrochemicals have acquired ISO common names .
- Methods of Application : The specific methods of synthesis and application are not detailed in the source, but it mentions the use of TFMP derivatives in various industries .
- Results or Outcomes : Several TFMP derivatives are used in the pharmaceutical and veterinary industries; five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval .
-
Synthesis of 1-Methyl-3-Trifluoromethyl-1H-Pyrazole-4-Carboxylic Acid
- Scientific Field : Organic Chemistry .
- Summary of Application : Ethyl 2-(ethoxymethylene)-4,4,4-trifluoro-3-oxobutyrate, a compound similar to the one you mentioned, can be used as a starting reagent for the synthesis of 1-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid .
- Methods of Application : The specific methods of synthesis are not detailed in the source, but it mentions the use of this compound as a starting reagent .
- Results or Outcomes : The outcomes of this synthesis are not detailed in the source .
-
Synthesis of Ethyl 1-[4-(2,3,3-Trichloroacrylamido)phenyl]-5-(Trifluoromethyl)-1H-Pyrazole-4-Carboxylate
- Scientific Field : Organic Chemistry .
- Summary of Application : Ethyl 2-(ethoxymethylene)-4,4,4-trifluoro-3-oxobutyrate, a compound similar to the one you mentioned, has been reported to participate in the microwave-assisted synthesis of ethyl 1-[4-(2,3,3-trichloroacrylamido)phenyl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate .
- Methods of Application : The specific methods of synthesis are not detailed in the source, but it mentions the use of this compound as a starting reagent .
- Results or Outcomes : The outcomes of this synthesis are not detailed in the source .
-
Synthesis of Pharmaceuticals such as Potassium Channel Activators and β-Alanine Derived GABA-T Antagonists
- Scientific Field : Pharmaceutical Chemistry .
- Summary of Application : Ethyl 4,4-difluoro-3-oxobutanoate, a compound similar to the one you mentioned, is an intermediate used for the synthesis of pharmaceuticals such as potassium channel activators and β-alanine derived GABA-T antagonists .
- Methods of Application : The specific methods of synthesis are not detailed in the source .
- Results or Outcomes : The outcomes of this synthesis are not detailed in the source .
-
Synthesis of Ethyl 1-[4-(2,3,3-Trichloroacrylamido)phenyl]-5-(Trifluoromethyl)-1H-Pyrazole-4-Carboxylate
- Scientific Field : Organic Chemistry .
- Summary of Application : Ethyl 2-(ethoxymethylene)-4,4,4-trifluoro-3-oxobutyrate, a compound similar to the one you mentioned, has been reported to participate in the microwave-assisted synthesis of ethyl 1-[4-(2,3,3-trichloroacrylamido)phenyl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate .
- Methods of Application : The specific methods of synthesis are not detailed in the source, but it mentions the use of this compound as a starting reagent .
- Results or Outcomes : The outcomes of this synthesis are not detailed in the source .
-
Synthesis of Pharmaceuticals such as Potassium Channel Activators and β-Alanine Derived GABA-T Antagonists
- Scientific Field : Pharmaceutical Chemistry .
- Summary of Application : Ethyl 4,4-difluoro-3-oxobutanoate, a compound similar to the one you mentioned, is an intermediate used for the synthesis of pharmaceuticals such as potassium channel activators and β-alanine derived GABA-T antagonists .
- Methods of Application : The specific methods of synthesis are not detailed in the source .
- Results or Outcomes : The outcomes of this synthesis are not detailed in the source .
Safety And Hazards
Ethyl 2-ethyl-4,4,4-trifluoro-3-oxobutanoate is classified as a skin irritant (H315) and can cause serious eye irritation (H319) . Safety precautions include washing skin thoroughly after handling, wearing protective gloves and eye protection, and seeking medical attention if skin irritation or eye irritation persists .
properties
IUPAC Name |
ethyl 2-ethyl-4,4,4-trifluoro-3-oxobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11F3O3/c1-3-5(7(13)14-4-2)6(12)8(9,10)11/h5H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRFFKINDACKLJY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)C(F)(F)F)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60332470 |
Source
|
| Record name | Ethyl 2-ethyl-4,4,4-trifluoro-3-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60332470 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-ethyl-4,4,4-trifluoro-3-oxobutanoate | |
CAS RN |
3854-50-0 |
Source
|
| Record name | Ethyl 2-ethyl-4,4,4-trifluoro-3-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60332470 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3854-50-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
